Cas no 1346598-20-6 (Fencamine-d3)

• Product Name: Fencamine-d3
• CAS No: 1346598-20-6
• MF: C₂₀H₂₈N₆O₂
• MW: 387.49
• CID: 5065656
• Update Time: 2025-10-30

Fencamine-d3 Chemical and Physical Properties

Names and Identifiers

• 1,3,7-trimethyl-8-[2-[1-phenylpropan-2-yl(trideuteriomethyl)amino]ethylamino]purine-2,6-dione
• Fencamine-d3

• Inchi： 1S/C20H28N6O2/c1-14(13-15-9-7-6-8-10-15)23(2)12-11-21-19-22-17-16(24(19)3)18(27)26(5)20(28)25(17)4/h6-10,14H,11-13H2,1-5H3,(H,21,22)/i2D3
• InChI Key： PDTADBTVZXKSJM-BMSJAHLVSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCCN(C(C)CC1=CC=CC=C1)C([2H])([2H])[2H]

Additional information on Fencamine-d3

Comprehensive Guide to Fencamine-d3 (CAS No. 1346598-20-6): Applications, Research, and Industry Insights

Fencamine-d3 (CAS No. 1346598-20-6) is a deuterated analog of the well-known compound Fencamine, widely utilized in pharmaceutical research, metabolic studies, and analytical chemistry. The incorporation of deuterium atoms enhances its stability, making it a valuable tool for isotope-labeled studies and mass spectrometry applications. This article delves into its properties, applications, and relevance in contemporary scientific research, addressing common queries such as "What is Fencamine-d3 used for?" and "How does deuterium labeling improve drug research?"

The growing demand for stable isotope-labeled compounds like Fencamine-d3 stems from their critical role in pharmacokinetic studies and drug development. Researchers leverage these compounds to track drug metabolism, improve assay sensitivity, and reduce background noise in analytical techniques. With the rise of precision medicine and personalized therapeutics, deuterated compounds are gaining traction for their ability to provide accurate data in complex biological systems.

In the context of analytical chemistry, Fencamine-d3 serves as an internal standard for LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) workflows. Its deuterated structure ensures minimal interference with the target analyte, enabling precise quantification. This is particularly relevant for laboratories focusing on forensic toxicology or doping control, where accuracy is paramount. Searches like "best internal standards for LC-MS" often highlight deuterated analogs as top choices due to their reliability.

Another hot topic is the role of Fencamine-d3 in neuropharmacology research. As interest in CNS-targeted therapies grows, scientists are exploring deuterated compounds to study blood-brain barrier penetration and neurotransmitter modulation. Questions such as "Can deuterated compounds enhance drug delivery to the brain?" are frequently explored in academic circles, underscoring the compound's versatility.

From a synthetic chemistry perspective, the preparation of Fencamine-d3 involves sophisticated deuterium exchange techniques. Innovations in catalysis and green chemistry are streamlining its production, aligning with the industry's shift toward sustainable practices. This resonates with search trends like "eco-friendly synthesis of labeled compounds," reflecting broader environmental concerns.

Regulatory compliance is another area where Fencamine-d3 garners attention. As global agencies tighten guidelines for drug safety testing, the need for high-purity reference materials has surged. Laboratories often seek "CAS 1346598-20-6 suppliers with GMP certification" to ensure adherence to standards like ICH Q7 and USP.

In summary, Fencamine-d3 (CAS No. 1346598-20-6) is a pivotal compound bridging gaps in drug discovery, analytical method development, and translational research. Its alignment with trending topics—such as deuterium in drug design and advanced mass spectrometry—ensures its continued relevance in scientific discourse. For researchers and industry professionals, understanding its applications is key to leveraging its full potential.